[4-(1H-1,2,4-Triazol-1-yl)phenyl]methanol

• IUPAC Name: [4-(1,2,4-triazol-1-yl)phenyl]methanol
• InChI: InChI=1S/C9H9N3O/c13-5-8-1-3-9(4-2-8)12-7-10-6-11-12/h1-4,6-7,13H,5H2
• InChI Key: KDBNYFBYMKEKAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)N2C=NC=N2
• Molecular Formula: C9H9N3O
• DSSTOX Substance ID: DTXSID10380123
• Molecular Weight: 175.19 g/mol
• CAS RN: 143426-50-0

Description

[4-(1H-1,2,4-Triazol-1-yl)phenyl]methanol, also known as 4-triazolylmethanol, is a synthetic compound that has been widely studied for its various applications in scientific research. This compound has a unique structure, with a 1H-1,2,4-triazol-1-yl group attached to a phenylmethanol moiety. It is a colorless, crystalline solid that is soluble in water and other organic solvents. 4-triazolylmethanol has been used in a variety of scientific research applications, such as the synthesis of other compounds, the study of biochemical and physiological effects, and the development of new drugs.

Scientific Research Applications

Catalytic Applications

• Catalysis of Huisgen 1,3-Dipolar Cycloadditions : A study by Ozcubukcu et al. (2009) details the use of a tris(triazolyl)methanol-Cu(I) complex as a catalyst for Huisgen 1,3-dipolar cycloadditions. This catalyst works effectively in water or under neat conditions, showing compatibility with free amino groups and requiring low catalyst loadings and short reaction times at room temperature (Ozcubukcu, Ozkal, Jimeno, & Pericàs, 2009).

Antimicrobial Activity

• Synthesis and Antimicrobial Activity : Sunitha et al. (2017) report on the synthesis of novel benzofuran-based 1,2,3-triazoles, demonstrating high antimicrobial activity. These compounds were synthesized using click chemistry and were characterized by various spectral data (Sunitha et al., 2017).

Crystal Structures and Inhibition Agents

• Crystal Structures and α-Glycosidase Inhibition : Gonzaga et al. (2016) explored the crystal structures of compounds including 1-phenyl-1H-1,2,3-triazol-4-yl)methyl benzoate and (2-(4-fluorophenyl)-2H-1,2,3-triazole-4-yl)methanol. These compounds exhibited mild α-glycosidase inhibition activity, with detailed insights into their molecular structure and interactions (Gonzaga, Silva, Ferreira, Wardell, & Wardell, 2016).

Photoreactivity and Synthesis

• Electron Transfer-Initiated Photochemical Transformation : Sakurai et al. (2010) investigated the photoreactivity of 1,2,4-triazole-substituted α-dehydroarylalaninamides. Their study revealed how substituent effects influence the selectivity and efficiency of forming 2(1H)-quinolinone derivatives, important in synthetic chemistry (Sakurai, Yazawa, Suzuki, & Igarashi, 2010).

Corrosion Inhibition

• Mechanism of Corrosion Inhibition in Mild Steel : Boutouil et al. (2019) explored the role of a triazole derivative, particularly (1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl)methanol, in inhibiting corrosion of mild steel in hydrochloric acid. They used a combination of electrochemical methods, spectroscopy, and computational results to understand the adsorption mechanisms and the structural aspects responsible for corrosion inhibition (Boutouil, Hrimla, Laamari, Elazhary, Ben El Ayouchia, El Haddad, Anane, & Stiriba, 2019).

Future Directions

The results indicated that 1,2,4-triazole benzoic acid hybrids could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules. Further investigation and optimization of these compounds could lead to the development of new therapeutic agents.

Mechanism of Action

Target of Action

Compounds with similar structures have shown inhibitory activities against cancer cell lines .

Mode of Action

It’s known that the formation of a c-n bond between the nitrogen of the amino group and the carbonyl carbon, along with the simultaneous proton transfer from nitrogen n1 to oxygen of the c=o bond, is a common reaction in similar compounds .

Biochemical Pathways

Related compounds have been shown to inhibit the proliferation of cancer cells by inducing apoptosis .

Result of Action

Related compounds have shown potent inhibitory activities against mcf-7 and hct-116 cancer cell lines .

Action Environment

It’s worth noting that the compound is a solid at room temperature , which may influence its stability and efficacy under different environmental conditions.

Biochemical Analysis

Biochemical Properties

It is known that the compound has a secondary structure consisting of O-H.N hydrogen-bonding catemers, similar to those of the parent 1,2,4-triazole, where the molecules are linked by N-H.N bonds .

Cellular Effects

Related compounds have shown inhibitory activities against certain cancer cell lines .